Cas no 1060801-93-5 (4-Chloro-5-(trifluoromethyl)picolinaldehyde)

• Product Name: 4-Chloro-5-(trifluoromethyl)picolinaldehyde
• CAS No: 1060801-93-5
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 2623910
• PubChem ID: 72212098
• Update Time: 2025-08-05

4-Chloro-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• ER-0024
• 4-CHLORO-5-(TRIFLUOROMETHYL)PICOLINALDEHYDE
• AKOS037652440
• 4-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBALDEHYDE
• AB67586
• 1060801-93-5
• 4-Chloro-5-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-6-1-4(3-13)12-2-5(6)7(9,10)11/h1-3H
• InChI Key： NHCYCXHWBFBRRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)N=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 208.9855259Da
• Monoisotopic Mass: 208.9855259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 4-Chloro-5-(trifluoromethyl)picolinaldehyde

Introduction to 4-Chloro-5-(trifluoromethyl)picolinaldehyde (CAS No. 1060801-93-5)

4-Chloro-5-(trifluoromethyl)picolinaldehyde (CAS No. 1060801-93-5) is a highly versatile and significant compound in the realm of pharmaceutical chemistry and medicinal research. Its molecular structure, featuring both chloro and trifluoromethyl substituents on a pyridine ring, coupled with the presence of an aldehyde functional group, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting a range of diseases.

The chloro and trifluoromethyl groups in 4-Chloro-5-(trifluoromethyl)picolinaldehyde play crucial roles in modulating the electronic properties and reactivity of the molecule. The chloro group, being an electron-withdrawing substituent, can influence the acidity of the aldehyde moiety and enhance its electrophilicity, making it more susceptible to nucleophilic addition reactions. On the other hand, the trifluoromethyl group is known for its ability to increase metabolic stability and lipophilicity, which are critical factors in drug design for improving bioavailability and pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-Chloro-5-(trifluoromethyl)picolinaldehyde as a building block for complex molecular architectures. Researchers have leveraged its reactive aldehyde group to construct diverse scaffolds, including heterocyclic compounds and peptidomimetics. The introduction of fluorine atoms into drug candidates has been extensively studied for its impact on pharmacological properties, such as improved binding affinity and resistance to enzymatic degradation. This has spurred interest in exploring derivatives of 4-Chloro-5-(trifluoromethyl)picolinaldehyde as potential leads for new therapeutic interventions.

In the context of modern drug discovery, 4-Chloro-5-(trifluoromethyl)picolinaldehyde has been employed in the synthesis of inhibitors targeting various biological pathways. For instance, its structural motif has been incorporated into molecules designed to interact with enzymes involved in inflammatory responses and cancer progression. The compound's ability to serve as a precursor for both small-molecule inhibitors and biologics underscores its broad applicability in medicinal chemistry. Additionally, its role in generating libraries of compounds for high-throughput screening has made it a staple in academic and industrial research settings.

The aldehyde functionality of 4-Chloro-5-(trifluoromethyl)picolinaldehyde is particularly noteworthy for its reactivity in forming Schiff bases and imines with various nitrogen-containing ligands. These derivatives have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The combination of electronic effects from the chloro and trifluoromethyl groups with the inherent reactivity of the aldehyde moiety provides a rich chemical space for designing molecules with tailored biological activities.

Recent studies have also demonstrated the utility of 4-Chloro-5-(trifluoromethyl)picolinaldehyde in developing photoreactive probes for biochemical assays. Its ability to participate in photochemical reactions allows researchers to track molecular interactions and dynamics with high precision. This application has opened new avenues in understanding complex biological processes at the molecular level, contributing to insights that could lead to novel therapeutic strategies.

The synthesis of 4-Chloro-5-(trifluoromethyl)picolinaldehyde itself is an area of active research, with reports describing multiple pathways to achieve high yields and purity. These synthetic routes often involve multi-step sequences that highlight the compound's importance as a key intermediate. The development of efficient synthetic methods not only facilitates access to this compound but also contributes to advancements in green chemistry principles by optimizing reaction conditions for sustainability.

Looking ahead, the future prospects for 4-Chloro-5-(trifluoromethyl)picolinaldehyde are promising, given its multifaceted utility in pharmaceutical research. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this one will play an increasingly critical role in generating innovative molecular architectures. The ongoing exploration of its derivatives and applications ensures that 4-Chloro-5-(trifluoromethyl)picolinaldehyde will remain a cornerstone in medicinal chemistry for years to come.